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For Researchers, Scientists, and Drug Development Professionals

Introduction
TX-1123 is a synthetic, small molecule inhibitor with dual activity against protein tyrosine

kinases (PTKs) and cyclooxygenase (COX) enzymes. As a derivative of 2-hydroxyarylidene-4-

cyclopentene-1,3-dione, TX-1123 has demonstrated potent inhibitory effects on Src kinase, a

non-receptor tyrosine kinase, and selective inhibition of COX-2.[1][2][3] This dual inhibitory

action makes TX-1123 a valuable tool for dissecting complex signaling pathways implicated in

cancer, inflammation, and other disease processes. These application notes provide detailed

protocols for utilizing TX-1123 to investigate its impact on specific genetic pathways, enabling

researchers to elucidate mechanisms of action and identify potential therapeutic targets.

Data Presentation
Table 1: Inhibitory Activity of TX-1123
This table summarizes the key quantitative data regarding the inhibitory potency of TX-1123
against its primary targets.
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Target Enzyme IC50 Value
Selectivity (COX-
1/COX-2)

Reference

Src Kinase 2.2 µM Not Applicable [3]

Cyclooxygenase-1

(COX-1)

1.57 x 10⁻⁵ M (15.7

µM)
13.5 [2][4][5]

Cyclooxygenase-2

(COX-2)

1.16 x 10⁻⁶ M (1.16

µM)
Not Applicable [2][4][5]

Signaling Pathways
The following diagrams illustrate the signaling pathways modulated by TX-1123.
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Hypothesis Generation:
Pathway X is modulated by

Src or COX-2

Select Appropriate
Cell Line

Treat Cells with TX-1123
(Dose-Response and Time-Course)

Biochemical Assays
(Western Blot, Kinase Assay)

Phenotypic Assays
(Proliferation, Migration, Apoptosis)

Gene Expression Analysis
(qPCR, RNA-seq)

Data Analysis and
Interpretation

Conclusion:
Elucidation of TX-1123's role

in Pathway X
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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